Cas no 108945-28-4 (2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester structure
108945-28-4 structure
Product Name:2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester
CAS No:108945-28-4
MF:C13H22O2
MW:210.312584400177
CID:128221
PubChem ID:10104558
Update Time:2025-04-18

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester
    • D-MENTHYL ACRYLATE
    • (+)-erythro-mefloquine
    • (+)-matrine oxide
    • (+)-Mefloquine
    • (+)-menthyl acrylate
    • (+)-oxymatrine
    • (1S,3S,4R)-menthyl acrylate
    • [14C]-Mefloquine
    • Kurainone
    • matrine n-oxide
    • matrine,1-oxide
    • Oxymatrine std.
    • OXYMATRINE(P)
    • Oxymatrine,(S)
    • Pachycarpidine
    • [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] prop-2-enoate
    • SCHEMBL17808640
    • (1S,2R,5S)-2-isopropyl-5-methylcyclohexyl acrylate
    • 108945-28-4
    • XJBRSZAYOKVFRH-TUAOUCFPSA-N
    • Inchi: 1S/C13H22O2/c1-5-13(14)15-12-8-10(4)6-7-11(12)9(2)3/h5,9-12H,1,6-8H2,2-4H3/t10-,11+,12-/m0/s1
    • InChI Key: XJBRSZAYOKVFRH-TUAOUCFPSA-N
    • SMILES: O(C(C=C)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

  • Exact Mass: 210.16200
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.17640

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Safety Term:Risk Statements 36/37/38Safety Statements 26-36/37/39
  • Risk Phrases:R36/37/38

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester Customs Data

  • HS CODE:2916129000
  • Customs Data:

    China Customs Code:

    2916129000

    Overview:

    2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Propenoic acid,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB123165-5 g
D-Menthyl acrylate; .
108945-28-4
5g
€198.00 2022-09-01
abcr
AB123165-10 g
D-Menthyl acrylate; .
108945-28-4
10g
€358.40 2022-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1641558-5g
(1S,2R,5S)-2-isopropyl-5-methylcyclohexyl acrylate
108945-28-4 98%
5g
¥2508.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1641558-25g
(1S,2R,5S)-2-isopropyl-5-methylcyclohexyl acrylate
108945-28-4 98%
25g
¥8390.00 2024-08-09
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd